Cas no 824938-48-9 (Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl-)

824938-48-9 structure
Product name:Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl-
Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl-
- N-(3-amino-3-oxopropyl)-3-methyl-2-sulfanylbenzamide
- 824938-48-9
- DTXSID90328129
- NSC-725033
- SCHEMBL13869139
- N-(2-Carbamoyl-ethyl)-2-mercapto-3-methyl-benzamide
- NSC725033
-
- Inchi: InChI=1S/C11H14N2O2S/c1-7-3-2-4-8(10(7)16)11(15)13-6-5-9(12)14/h2-4,16H,5-6H2,1H3,(H2,12,14)(H,13,15)
- InChI Key: LVBKSGGNLFHGRK-UHFFFAOYSA-N
- SMILES: CC1=C(C(=CC=C1)C(=O)NCCC(=O)N)S
Computed Properties
- Exact Mass: 238.07759887g/mol
- Monoisotopic Mass: 238.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.2Ų
- XLogP3: 0.6
Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl- Related Literature
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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4. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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